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Extraction & Isolation of Lanatoside C

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Lanatoside C

CAS No.: 17575-22-3

Cat. No.: S532413

The following table outlines the key steps for extracting and isolating Lanateside C from the leaves of

Digitalis lanata [1].

Step Process Description Key Parameters & Solvents
1. Raw Use dried leaves of Digitalis lanata Plant source: Digitalis lanata (voucher
Material [1]. specimen recommended for authentication)
[1].
2. Primary Macerate the dried plant material in ~ Solvent: Methanol; Process: Concentrate
Extraction methanol [1]. under reduced pressure and vacuum drying
[1].
3. Partition the crude extract. First, Step 1: Ethyl Acetate (EtOAc) partitioning
Fractionation use an organic solvent, then [1]. Step 2: D101 Macroporous Resin
separate further with column column, eluted with a gradient of H2O/MeOH
chromatography [1]. (e.g., 100:0 to 0:100 v/v) [1].
4. Isolation Further purify the Lanatoside C- Stationary Phase: Silica gel; Mobile Phase:
containing fraction (e.g., 80% Dichloromethane (CH2Clz)/Methanol

MeOH/H20 eluate) using silica gel (MeOH) gradient [1].
chromatography [1].

Analysis & Quantification Methods
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After isolation, these analytical techniques are used for identification, purity assessment, and quantification.

Method Application Key Technical Details

| High-Performance Liquid Chromatography (HPLC) | Quantitative determination and separation of
Lanatoside C and related glycosides [2]. | - Column: Reversed-phase (C18) [2].

e Mobile Phase: Isocratic elution with mixtures of acetonitrile, methanol, and water [2].

e Efficiency: Complete analysis of Lanatoside C and digoxin in under 30 minutes [2]. | | Nuclear
Magnetic Resonance (NMR) | Structural identification and confirmation of authenticity for both raw
materials and purified compounds [3]. | - Solution NMR: Use *H and *3C NMR for detailed structural
elucidation [3].

¢ Solid-State NMR: 3C CPMAS NMR can attest to the purity and authenticity of the solid compound
[3]. | | Liquid Chromatography-Mass Spectrometry (LC-MS) | High-sensitivity detection and
validation; used in modern studies for confirming the presence of Lanatoside C in complex mixtures
[1]. | - System: e.g., UPLC-ESI-QTOF-MS/MS [1]. |

Experimental Workflow Diagram

The following diagram visualizes the complete extraction, isolation, and analysis pathway based on the

technical details above.
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Experimental workflow for Lanatoside C extraction and analysis.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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